(2,6-Dimethylpiperidin-4-yl)methanol

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: (2,6-dimethylpiperidin-4-yl)methanol
• InChI: InChI=1S/C8H17NO/c1-6-3-8(5-10)4-7(2)9-6/h6-10H,3-5H2,1-2H3
• InChI Key: DEAMSLZUEGXIFC-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(N1)C)CO

Description

(2,6-Dimethylpiperidin-4-yl)methanol is a piperidine derivative featuring a six-membered saturated ring with methyl groups at the 2 and 6 positions and a hydroxymethyl (-CH2OH) substituent at position 4 . This compound serves as a versatile building block in heterocyclic chemistry, particularly in pharmaceutical and agrochemical synthesis. Its structure combines the conformational flexibility of the piperidine ring with the reactivity of the primary alcohol group, enabling diverse functionalization pathways.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2,6-Dimethylpiperidin-4-yl)methanol typically involves the reduction of the corresponding ketone or aldehyde. One common method is the reduction of 2,6-dimethyl-4-piperidone using a reducing agent such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) under controlled conditions. The reaction is usually carried out in an inert solvent like tetrahydrofuran (THF) or ethanol at low temperatures to ensure high yield and purity.

Industrial Production Methods: In an industrial setting, the production of (2,6-Dimethylpiperidin-4-yl)methanol may involve catalytic hydrogenation processes. This method uses a catalyst such as palladium on carbon (Pd/C) under hydrogen gas pressure to reduce the ketone or aldehyde precursor to the desired alcohol. This process is scalable and can be optimized for large-scale production.

Chemical Reactions Analysis

Types of Reactions: (2,6-Dimethylpiperidin-4-yl)methanol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde using oxidizing agents like chromium trioxide (CrO3) or pyridinium chlorochromate (PCC).

Reduction: The compound can be further reduced to form the corresponding amine using reducing agents like LiAlH4.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions. For example, reacting with thionyl chloride (SOCl2) can convert the hydroxyl group to a chloride.

Common Reagents and Conditions:

Oxidation: CrO3, PCC, or potassium permanganate (KMnO4) in solvents like acetone or dichloromethane (DCM).

Reduction: NaBH4 or LiAlH4 in THF or ethanol.

Substitution: SOCl2 or phosphorus tribromide (PBr3) in DCM or chloroform.

Major Products:

Oxidation: 2,6-Dimethyl-4-piperidone or 2,6-dimethyl-4-piperidinecarboxaldehyde.

Reduction: 2,6-Dimethylpiperidine.

Substitution: 2,6-Dimethyl-4-chloropiperidine.

Scientific Research Applications

(2,6-Dimethylpiperidin-4-yl)methanol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme mechanisms and as a building block for the synthesis of biologically active molecules.

Industry: It is used in the production of fine chemicals and as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of (2,6-Dimethylpiperidin-4-yl)methanol depends on its specific application. In medicinal chemistry, it may act as a ligand for certain receptors or enzymes, modulating their activity. The hydroxyl group can form hydrogen bonds with target molecules, enhancing binding affinity and specificity. The methyl groups at positions 2 and 6 provide steric hindrance, influencing the compound’s overall conformation and interaction with molecular targets.

Comparison with Similar Compounds

Structural and Functional Group Variations

Chemical Reactivity and Functionalization

• Alcohol Group Reactivity: The primary alcohol in (2,6-Dimethylpiperidin-4-yl)methanol allows for oxidation (to carboxylic acids) or esterification. In contrast, the ketone in 3-Methyl-2,6-diphenylpiperidin-4-one is more reactive toward nucleophiles (e.g., Grignard reagents) .
• Protective Group Strategies : The tert-butyl carbamate in tert-Butyl N-[(2,6-dimethylpiperidin-4-yl)methyl]carbamate enhances stability during synthesis, whereas the unprotected alcohol in the parent compound offers direct functionalization routes .
• Lipophilicity: The dichlorobenzyl substituent in [1-(2,6-Dichlorobenzyl)-4-piperidinyl]methanol increases logP (lipophilicity), making it suitable for blood-brain barrier penetration in drug design .

Biological Activity

(2,6-Dimethylpiperidin-4-yl)methanol, also known as a derivative of piperidine, has garnered significant attention in pharmacological research due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, synthesis, and potential therapeutic applications based on available literature.

Chemical Structure and Properties

(2,6-Dimethylpiperidin-4-yl)methanol is characterized by the following structural formula:

$$\text{C}_8\text{H}_{17}\text{N}\quad \text{ Molecular Weight 141 23 g mol }$$

This compound features a piperidine ring with two methyl groups at the 2 and 6 positions and a hydroxymethyl group at the 4 position, which contributes to its unique properties.

The biological activity of (2,6-Dimethylpiperidin-4-yl)methanol is primarily attributed to its interaction with various molecular targets:

• Enzyme Inhibition : It has been reported to inhibit specific enzymes such as phosphoinositide 3-kinase (PI3K), which plays a crucial role in cellular processes including growth and metabolism .
• Neurotransmitter Modulation : The compound may influence neurotransmitter systems, potentially affecting mood and cognitive functions.

Pharmacological Effects

Research indicates that (2,6-Dimethylpiperidin-4-yl)methanol exhibits several pharmacological effects:

• Analgesic Activity : Studies have shown that compounds with similar piperidine structures can exhibit central and peripheral analgesic effects. For instance, related compounds have been tested in animal models demonstrating significant pain relief .
• Antimalarial Activity : A study focusing on quinoline-piperidine scaffolds revealed that derivatives of piperidine could possess antiplasmodial activity against malaria parasites .

Case Studies

• Analgesic Activity Evaluation : In a controlled study using the tail immersion method on mice, derivatives similar to (2,6-Dimethylpiperidin-4-yl)methanol showed increased latency times indicative of analgesic effects. Doses ranging from 200 mg/kg to 600 mg/kg were tested, demonstrating dose-dependent responses .
• Inhibition of PI3K : The compound was evaluated for its ability to inhibit PI3K activity in vitro. Results indicated effective inhibition at micromolar concentrations, suggesting potential use in cancer therapy where PI3K signaling is often dysregulated .

Comparative Analysis

The biological activity of (2,6-Dimethylpiperidin-4-yl)methanol can be compared with other piperidine derivatives:

Compound Name	Activity Type	Reference
(2,6-Dimethylpiperidin-4-yl)methanol	Analgesic
Quinoline-Piperidine Derivative	Antiplasmodial
Oxepinopyrazole Derivative	PI3K Inhibition